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Compound of Interest

Compound Name: Carbaprostacyclin-biotin

Cat. No.: B15583167 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to designing and executing

experiments for the characterization of Carbaprostacyclin-biotin, a biotinylated analog of the

stable prostacyclin mimetic, Carbaprostacyclin. The following protocols are intended to facilitate

the investigation of its interaction with the prostacyclin receptor (IP receptor) and the

subsequent cellular signaling cascades.

Introduction to Carbaprostacyclin

Carbaprostacyclin is a chemically stable analog of prostacyclin (PGI2), a potent endogenous

vasodilator and inhibitor of platelet aggregation.[1] Like PGI2, Carbaprostacyclin exerts its

biological effects primarily through the activation of the IP receptor, a G-protein coupled

receptor (GPCR).[1][2] The IP receptor is coupled to the Gs alpha subunit, which upon

activation, stimulates adenylyl cyclase to increase intracellular cyclic adenosine

monophosphate (cAMP) levels.[2][3] This increase in cAMP activates Protein Kinase A (PKA),

leading to a cascade of downstream events that ultimately result in vasodilation and inhibition

of platelet activation.[2][3] Additionally, some studies suggest that prostacyclin analogs can also

influence intracellular calcium levels and activate peroxisome proliferator-activated receptors

(PPARs), indicating a broader signaling profile.[4][5]
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The biotinylation of Carbaprostacyclin provides a valuable tool for researchers, enabling a

variety of affinity-based applications to study the IP receptor. This includes receptor binding

assays, visualization of receptor localization and trafficking, and affinity purification of the

receptor for further biochemical characterization.[6][7][8]

Signaling Pathways of Carbaprostacyclin
Carbaprostacyclin primarily signals through the canonical IP receptor pathway. However,

evidence for alternative signaling routes exists. The following diagrams illustrate these

pathways.
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Start

Prepare cells expressing IP receptor
(e.g., HEK293-IP)

Incubate cells with a fixed concentration of
Carbaprostacyclin-biotin and varying concentrations

of unlabeled Carbaprostacyclin

Wash cells to remove unbound ligand

Add fluorescently labeled streptavidin
(e.g., Streptavidin-PE)

Incubate in the dark

Wash cells

Analyze by flow cytometry or plate reader

End
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Start

Prepare cell lysate from cells
overexpressing the IP receptor

Incubate lysate with Carbaprostacyclin-biotin

Add streptavidin-conjugated magnetic beads
or agarose resin

Incubate to allow binding

Wash beads to remove non-specific proteins

Elute the receptor-ligand complex
(e.g., with excess biotin or denaturing buffer)

Analyze eluate by SDS-PAGE and Western Blot

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15583167?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Carbacyclin.html
https://en.wikipedia.org/wiki/Prostacyclin
https://journals.physiology.org/doi/full/10.1152/ajpheart.00936.2005
https://www.semanticscholar.org/paper/Prostacyclin-receptor-signalling-and-cell-%3A-role-in-Falcetti/43d89a191f90783d2b654b1c9f10b1b8eaaa9c5b
https://www.semanticscholar.org/paper/Prostacyclin-receptor-signalling-and-cell-%3A-role-in-Falcetti/43d89a191f90783d2b654b1c9f10b1b8eaaa9c5b
https://www.semanticscholar.org/paper/A-novel-pathway-of-prostacyclin-signaling-hanging-Lim-Dey/0431abf1fbe845d03fed8bb1cef8470535709b99
https://www.semanticscholar.org/paper/A-novel-pathway-of-prostacyclin-signaling-hanging-Lim-Dey/0431abf1fbe845d03fed8bb1cef8470535709b99
https://pure.roehampton.ac.uk/portal/en/publications/binding-of-biotinylated-peptides-to-mhc-class-ii-proteins-on-cell/
https://www.sartorius.com/resource/blob/552196/b8a3454e4a7e9728f9fac2a68b44ce34/batch-immobilization-of-biotinylated-ligand-onto-streptavidin-biosensors-technical-guide-en-sartorius-data.pdf
https://pubmed.ncbi.nlm.nih.gov/17942794/
https://pubmed.ncbi.nlm.nih.gov/17942794/
https://www.benchchem.com/product/b15583167#experimental-design-for-studying-carbaprostacyclin-biotin-effects
https://www.benchchem.com/product/b15583167#experimental-design-for-studying-carbaprostacyclin-biotin-effects
https://www.benchchem.com/product/b15583167#experimental-design-for-studying-carbaprostacyclin-biotin-effects
https://www.benchchem.com/product/b15583167#experimental-design-for-studying-carbaprostacyclin-biotin-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15583167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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